Methyl 4-hydroxycinnamate

4-羟基肉桂酸甲酯结构式

Chinese Name

4-羟基肉桂酸甲酯

English Name

Methyl 4-hydroxycinnamate

标识符

CAS No.

19367-38-5

Molecular Formula

C10H10O3

Molecular Weight

178.1870

Compound details reference Kuujia Chemical Encyclopedia: 19367-38-5

Druglikeness Data

Druglikeness Data

78 parameters, 11 categories · Click card to view detailed data

71%
55/78 druglikeness.fields
druglikeness.dataCompleteness
druglikeness.filled55
druglikeness.missing23
druglikeness.gapCategories
Solubility 0%Metabolic Stability 0%Absorption 33%
druglikeness.suggestPriority

Showing all 11 categories

MW
MW
180.1800
druglikeness.valid
TPSA
TPSA
55.7600
druglikeness.valid
pKa_acidic
pKa_acidic
9.7800
druglikeness.valid
pKa_basic
pKa_basic
-
LogP
LogP
1.7600
druglikeness.valid
LogD
LogD
1.7600
druglikeness.valid
HBA
HBA
3
druglikeness.valid

water_solubility
water_solubility
-
gastric_fluid_solubility
gastric_fluid_solubility
-
intestinal_fluid_solubility
intestinal_fluid_solubility
-
solubility_ph_2
solubility_ph_2
-
solubility_ph_7_4
solubility_ph_7_4
-

Caco2_permeability
Caco2_permeability
-
MDCK_permeability
MDCK_permeability
-
BBB_permeability
BBB_permeability
High
druglikeness.valid
corneal_permeability
corneal_permeability
-
HIA
HIA
High
druglikeness.valid
bioavailability
bioavailability
-

PPB
PPB
-
VD
VD
-
tissue_distribution
tissue_distribution
-
blood_brain_barrier
blood_brain_barrier
Permeable
druglikeness.valid
placental_barrier
placental_barrier
-
milk_secretion
milk_secretion
-

liver_microsome_stability
liver_microsome_stability
-
plasma_stability
plasma_stability
-
half_life
half_life
-

CYP1A2_substrate
CYP1A2_substrate
No
druglikeness.valid
CYP1A2_inhibitor
CYP1A2_inhibitor
No
druglikeness.valid
CYP2C9_substrate
CYP2C9_substrate
No
druglikeness.valid
CYP2C9_inhibitor
CYP2C9_inhibitor
No
druglikeness.valid
CYP2C19_substrate
CYP2C19_substrate
No
druglikeness.valid
CYP2C19_inhibitor
CYP2C19_inhibitor
No
druglikeness.valid
CYP2D6_substrate
CYP2D6_substrate
No
druglikeness.valid
CYP2D6_inhibitor
CYP2D6_inhibitor
No
druglikeness.valid
CYP3A4_substrate
CYP3A4_substrate
No
druglikeness.valid
CYP3A4_inhibitor
CYP3A4_inhibitor
No
druglikeness.valid

UGT1A1_substrate
UGT1A1_substrate
No
druglikeness.valid
UGT1A3_substrate
UGT1A3_substrate
No
druglikeness.valid
UGT1A4_substrate
UGT1A4_substrate
No
druglikeness.valid
UGT1A6_substrate
UGT1A6_substrate
No
druglikeness.valid
UGT1A9_substrate
UGT1A9_substrate
No
druglikeness.valid

Ames_test
Ames_test
No
druglikeness.valid
micronucleus_test
micronucleus_test
No
druglikeness.valid
chromosomal_aberration
chromosomal_aberration
No
druglikeness.valid
DNA_damage
DNA_damage
No
druglikeness.valid
carcinogenicity
carcinogenicity
No
druglikeness.valid

LD50_oral
LD50_oral
-
LD50_iv
LD50_iv
-
hepatotoxicity
hepatotoxicity
No
druglikeness.valid
cardiotoxicity
cardiotoxicity
No
druglikeness.valid
nephrotoxicity
nephrotoxicity
No
druglikeness.valid
neurotoxicity
neurotoxicity
No
druglikeness.valid
hERG_inhibition
hERG_inhibition
No
druglikeness.valid

Pgp_substrate
Pgp_substrate
No
druglikeness.valid
Pgp_inhibitor
Pgp_inhibitor
No
druglikeness.valid
BCRP_substrate
BCRP_substrate
No
druglikeness.valid
BCRP_inhibitor
BCRP_inhibitor
No
druglikeness.valid
OATP1B1_substrate
OATP1B1_substrate
No
druglikeness.valid
OATP1B1_inhibitor
OATP1B1_inhibitor
No
druglikeness.valid
OATP1B3_substrate
OATP1B3_substrate
No
druglikeness.valid
OATP1B3_inhibitor
OATP1B3_inhibitor
No
druglikeness.valid

drug_induced_liver_injury
drug_induced_liver_injury
No
druglikeness.valid
QT_prolongation
QT_prolongation
No
druglikeness.valid
skin_sensitization
skin_sensitization
No
druglikeness.valid
respiratory_toxicity
respiratory_toxicity
No
druglikeness.valid
reproductive_toxicity
reproductive_toxicity
No
druglikeness.valid
Peff
Peff
-
Syn_Accessibility
Syn_Accessibility
-
MRTD
MRTD
-
Skin_Sens
Skin_Sens
No
druglikeness.valid
Resp_Sens
Resp_Sens
No
druglikeness.valid
Photo_tox
Photo_tox
No
druglikeness.valid
Ser_ALK
Ser_ALK
-
Ser_GGT
Ser_GGT
-
Ser_LDH
Ser_LDH
-
Ser_AST
Ser_AST
-
Ser_ALT
Ser_ALT
-
Related Diseases

炎症性疾病

Inflammatory disease

Corresponding Targets:

TLR4 (TLR4)PTPN1 (PTPN1)STAT3 (STAT3)

黑色素瘤

Melanoma

Corresponding Targets:

AMPK (PRKAA1)BCL2 (BCL2)STAT3 (STAT3)

抗菌

Antibacterial

Corresponding Targets:

GYRA (GYRA)GYPB (GYPB)FTSZ (FTSZ)

神经退行性疾病

Neurodegenerative disease

Corresponding Targets:

AMPK (PRKAA1)BCL2 (BCL2)ABCA1 (ABCA1)

真菌感染

Fungal infection

Corresponding Targets:

TLR4 (TLR4)CASP1 (CASP1)MAPK1 (MAPK1)
Plant Sources

No plant sources

相关化合物

3,7-二-O-甲基槲皮素结构图
3,7-二-O-甲基槲皮素
3,7-Di-O-methylquercetin
CAS号:2068-02-2
分子式:C17H14O7
分子量:330.2920
Coccineone B结构图
Coccineone B
Coccineone B
CAS号:135626-13-0
分子式:C16H10O6
分子量:298.2500
Epimedokoreanin B结构图
Epimedokoreanin B
Epimedokoreanin B
CAS号:161068-53-7
分子式:C25H26O6
分子量:422.4770
脱落酸结构图
脱落酸
Abscisic acid
CAS号:21293-29-8
分子式:C15H20O4
分子量:264.3210
Auriculasin结构图
Auriculasin
Auriculasin
CAS号:60297-37-2
分子式:C25H24O6
分子量:420.4610
8-Lavandulylkaempferol结构图
8-Lavandulylkaempferol
8-Lavandulylkaempferol
CAS号:883859-83-4
分子式:C25H26O6
分子量:422.4770